Cas no 2228406-64-0 (tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate
• CAS No: 2228406-64-0
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 6381646
• PubChem ID: 165681537
• Update Time: 2025-06-11

tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate
• 2228406-64-0
• EN300-1901428

• Inchi： 1S/C17H23N5O2/c1-17(2,3)24-16(23)21-10-9-18-11-15(21)14-12-22(20-19-14)13-7-5-4-6-8-13/h4-8,12,15,18H,9-11H2,1-3H3
• InChI Key： QXGSRMOUDNNVSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate (CAS No. 2228406-64-0)

Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate, with the chemical identifier CAS No. 2228406-64-0, is a compound of significant interest in the field of pharmaceutical research and development. This molecule, featuring a tert-butyl group and a 1H-1,2,3-triazol-4-yl moiety linked to a piperazine backbone, exhibits unique structural and pharmacological properties that make it a valuable candidate for further investigation.

The piperazine core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate various biological targets. In particular, piperazine derivatives have shown promise in the treatment of neurological disorders, such as depression and schizophrenia, as well as in the development of antihistamines and antipsychotics. The presence of the tert-butyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

The 1H-1,2,3-triazol-4-yl substituent adds an additional layer of complexity to the compound's structure. Triazoles are known for their stability and versatility in drug design, often serving as key components in antifungal and antiviral agents. The combination of these structural elements in Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate suggests potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological effects. Studies using molecular docking simulations have indicated that this compound may interact with several protein targets relevant to central nervous system disorders. The binding affinity and mode of interaction with these targets could provide insights into its potential therapeutic utility.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate. Initial findings suggest that it may exhibit moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions could be leveraged to develop novel treatments for conditions such as anxiety and cognitive dysfunction.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity. These methods not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles.

The potential applications of Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine-1-carboxylate extend beyond central nervous system disorders. Research is ongoing to evaluate its efficacy in treating inflammatory conditions and metabolic diseases. The unique structural features of this molecule may enable it to modulate inflammatory pathways by interacting with key enzymes and receptors involved in the immune response.

Future directions in the study of this compound include exploring its role in drug development through preclinical trials. These trials will assess its safety profile, pharmacokinetics, and therapeutic efficacy in animal models. Successful outcomes could pave the way for human clinical trials and eventual market approval.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like Tert-butyl 2-(1-phenyl-1H-1,2,3-triazol-4-y)piperazine-l-carboxyllate. By analyzing large datasets of chemical structures and biological responses, researchers can predict the potential activity of new compounds with greater accuracy. This approach has significantly reduced the time required to move from concept to clinical candidate.

In conclusion, Tert-butyl 2-(l - phenytl - l H - l , 2 , 3 - triazol - 4 - yl ) piperazine-l-carboxyllate represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of pharmacophoric elements and promising preclinical data make it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.